Methyl 6-benzyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 6-benzyl-2-[(4-methoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C24H24N2O4S.ClH/c1-29-18-10-8-17(9-11-18)22(27)25-23-21(24(28)30-2)19-12-13-26(15-20(19)31-23)14-16-6-4-3-5-7-16;/h3-11H,12-15H2,1-2H3,(H,25,27);1H
• InChI Key: TZCWAOUIHZOXMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)OC.Cl
• Molecular Formula: C24H25ClN2O4S
• Molecular Weight: 473.0 g/mol
• CAS No.: 1215390-13-8

Description

Methyl 6-benzyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C24H25ClN2O4S and its molecular weight is 472.98. The purity is usually 95%.
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Scientific Research Applications

Novel Molecules and Anti-Inflammatory Agents

• Research has synthesized molecules similar to Methyl 6-benzyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride, targeting potential anti-inflammatory applications. Such compounds are based on the anti-inflammatory activity of structurally related molecules (Moloney, 2001).

Synthesis of Novel Derivatives

• The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems has been explored, which include derivatives of the thieno[2,3-b]pyridine carboxamides, indicating the chemical versatility of such compounds (Bakhite, Al‐Sehemi, & Yamada, 2005).

Development of Anticonvulsant Agents

• Studies have shown that certain 4,5,6,7-tetrahydrothieno[3,2-c]pyridines exhibit significant anticonvulsant activity. These findings highlight the potential of such compounds in developing new anticonvulsant therapies (Ohkubo et al., 1996).

Antimicrobial Activity

• New pyridine derivatives, including 2-Amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid derivatives, have been synthesized and shown to exhibit variable antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Exploration in Antitubulin Agents

• Compounds based on the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine scaffold have been investigated for their antiproliferative activity against cancer cell lines, indicating their potential as antitubulin agents (Romagnoli et al., 2020).

Glucose-6-Phosphatase Catalytic Enzyme Inhibitors

• Research has identified potent glucose-6-phosphatase catalytic site inhibitors, including substituted tetrahydrothieno[3,2-c]- and -[2,3-c]pyridines, which could have significant implications for managing conditions like diabetes (Madsen et al., 2000).